Cas no 676494-67-0 (Benzamide, 4-(4-formylphenoxy)-)

• Product Name: Benzamide, 4-(4-formylphenoxy)-
• CAS No: 676494-67-0
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 1720921
• PubChem ID: 28825277
• Update Time: 2025-04-21

Benzamide, 4-(4-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(4-formylphenoxy)-
• BDBM50468581
• 676494-67-0
• FWLHRSUMHBQBMO-UHFFFAOYSA-N
• 4-(4-formylphenoxy)benzamide
• CHEMBL4287655
• A1-11748
• SCHEMBL754740
• 4-(4-Formyl-phenoxy)-benzamide
• 4-(4-Formylphenoxy)-benzamide

• Inchi： 1S/C14H11NO3/c15-14(17)11-3-7-13(8-4-11)18-12-5-1-10(9-16)2-6-12/h1-9H,(H2,15,17)
• InChI Key： FWLHRSUMHBQBMO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39